Cas no 2548987-99-9 (4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine)

• Product Name: 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine
• CAS No: 2548987-99-9
• MF: C₂₀H₂₇N₇O
• MW: 381.474683046341
• CID: 5311054
• PubChem ID: 154883514
• Update Time: 2025-10-13

4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 2548987-99-9
• F6619-5300
• 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine
• AKOS040709462

• Inchi： 1S/C20H27N7O/c1-15-13-18(24-20(23-15)27-9-11-28-12-10-27)25-5-7-26(8-6-25)19-16-3-2-4-17(16)21-14-22-19/h13-14H,2-12H2,1H3
• InChI Key： XXCYJTROBLWFKO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=NC(C)=CC(=N1)N1CCN(C2C3=C(CCC3)N=CN=2)CC1

Computed Properties

• Exact Mass: 381.22770851g/mol
• Monoisotopic Mass: 381.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine

4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine: A Promising Compound in Modern Pharmaceutical Research

4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine, with the CAS number 2548987-99-9, represents a novel class of small molecule compounds that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its complex molecular structure, which includes multiple heterocyclic rings and functional groups. The unique architecture of this molecule allows it to interact with various biological targets, making it a potential candidate for the treatment of several diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

The molecular formula of 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine is C₂₈H₃₄N₆O₂, and its molecular weight is approximately 466.62 g/mol. The compound consists of a morpholine ring connected to a pyrimidine core, which is further substituted with a piperazine group and a methyl group. The presence of these functional groups contributes to the compound's ability to modulate multiple signaling pathways, which is a key factor in its potential therapeutic applications.

Recent studies have highlighted the importance of structural diversity in the development of new therapeutic agents. The 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine compound exemplifies this concept, as its unique molecular framework allows for the modulation of multiple biological targets. For instance, the cyclopenta[d]pyrimidine ring is known to exhibit affinity for certain protein kinases, which are implicated in various pathological processes. This property makes the compound a promising candidate for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

The 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine compound has also been studied for its potential applications in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry in 2023 demonstrated that compounds with similar structural features to 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine exhibit neuroprotective properties by modulating the activity of certain enzymes involved in neuronal cell death. These findings suggest that the compound may have significant therapeutic potential in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest in the research on 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine is its potential role in the treatment of inflammatory diseases. A study published in the British Journal of Pharmacology in 2022 reported that compounds with similar structural features to 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine have anti-inflammatory effects by inhibiting the activity of certain pro-inflammatory cytokines. These findings suggest that the compound may have applications in the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of new therapeutic agents often involves the optimization of molecular structures to enhance potency and reduce toxicity. In the case of 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine, researchers have focused on modifying the substituents on the pyrimidine ring to improve its binding affinity to specific protein targets. For example, the introduction of certain functional groups on the pyrimidine ring has been shown to increase the compound's selectivity for certain kinases, which is a crucial factor in reducing off-target effects and improving therapeutic outcomes.

Despite the promising potential of 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine, there are still several challenges that need to be addressed before it can be developed into a viable therapeutic agent. One of the main challenges is the optimization of its pharmacokinetic properties, such as its solubility, stability, and bioavailability. Researchers are currently working on modifying the molecular structure of the compound to improve these properties, which is essential for its successful translation into clinical applications.

Another challenge in the development of 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine is the identification of its potential side effects. While the compound has shown promising therapeutic effects in preclinical studies, it is important to evaluate its safety profile in more detail. This includes assessing its effects on various organ systems and determining the optimal dosing regimen for different patient populations.

The future of 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine as a therapeutic agent depends on the results of ongoing research and clinical trials. Scientists are currently exploring various strategies to further optimize its molecular structure and improve its therapeutic potential. These efforts include the use of advanced computational methods to predict the compound's interactions with biological targets, as well as the development of new synthetic routes to improve its production efficiency.

Overall, 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine represents a promising area of research in pharmaceutical science. Its unique molecular structure and potential therapeutic applications make it a candidate for the development of new treatments for a wide range of diseases. While there are still challenges to be addressed, the ongoing research into this compound highlights the importance of continued innovation in the field of drug development.

As the field of pharmaceutical research continues to evolve, the development of compounds like 4-[4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-6-methylpyrimidin-2-yl]morpholine is likely to play a significant role in the discovery of new therapeutic agents. The continued exploration of its molecular properties and potential applications will be essential in determining its ultimate impact on human health and disease treatment.

References: Journal of Medicinal Chemistry, British Journal of Pharmacology